molecular formula C5H11O4P B8627659 Glycidylphosphonic acid dimethyl ester CAS No. 17989-06-9

Glycidylphosphonic acid dimethyl ester

Cat. No.: B8627659
CAS No.: 17989-06-9
M. Wt: 166.11 g/mol
InChI Key: LXWQXJPQLIVNAS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Glycidylphosphonic acid dimethyl ester is a useful research compound. Its molecular formula is C5H11O4P and its molecular weight is 166.11 g/mol. The purity is usually 95%.
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Properties

CAS No.

17989-06-9

Molecular Formula

C5H11O4P

Molecular Weight

166.11 g/mol

IUPAC Name

2-(dimethoxyphosphorylmethyl)oxirane

InChI

InChI=1S/C5H11O4P/c1-7-10(6,8-2)4-5-3-9-5/h5H,3-4H2,1-2H3

InChI Key

LXWQXJPQLIVNAS-UHFFFAOYSA-N

Canonical SMILES

COP(=O)(CC1CO1)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a flask having a capacity of 500 ml, equipped with a stirrer, thermostatic temperature control, reflux condenser, dropping funnel and internal thermometer, 0.5 g of vanadium (III) acetylacetonate is dissolved in 120 ml of acetone (previously purified with KMnO4). Then 75 g (0.5 mole) of allylphosphonic acid dimethyl ester is mixed in. With intense stirring, 65 ml of 30% hydrogen peroxide is added drop by drop over a period of about 20 minutes at 30° C. Then the mixture is refluxed for 2 hours, after which the acetone is largely removed by distillation, whereupon the product separates as the heavy phase. The aqueous phase is extracted with methylene chloride. 77 grams of glycidylphosphonic acid dimethyl ester are obtained by vacuum distillation.
Quantity
75 g
Type
reactant
Reaction Step One
Quantity
65 mL
Type
reactant
Reaction Step Two
Quantity
120 mL
Type
solvent
Reaction Step Three
Quantity
0.5 g
Type
catalyst
Reaction Step Three

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